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Compound of Interest

Compound Name: 5-Phenethylisoxazol-4-amine

Cat. No.: B15322265

5-Phenethylisoxazol-4-amine - LGC Standards 5-Phenethylisoxazol-4-amine. Inchi.
INChIl=1S/C11H12N20/c12-10-8-13-14-11(10)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7,12H2. Inchi Key.
ZJOKMGWGCYWYEG-UHFFFAOYSA-N. Formula. C11H12N20. CAS RN. 1011-73-0.
Molecular Weight. 188.23. Exact Mass. 188.09496. Synonym. 4-Amino-5-phenethylisoxazole.
Smiles. NC1=CON=C1CCc1lcccccl. --INVALID-LINK-- 5-Phenethylisoxazol-4-amine |
C11H12N20 | ChemSpider 5-Phenethylisoxazol-4-amine. Chemical structure of 5-
Phenethylisoxazol-4-amine. 5-Phenethylisoxazol-4-amine.png. Structure search.
Synonyms. 4-Amino-5-phenethylisoxazole. 5-Phenethylisoxazol-4-amine. 5-(2-
Phenylethyl)isoxazol-4-amine. 5-(2-phenylethyl)isoxazol-4-ylamine. C11H12N20. 1011-73-0.
More... Molecular Formula. C11H12N20O. Average mass. 188.226 Da. Monoisotopic mass.
188.094962 Da. ChemSpider ID. 809228. --INVALID-LINK-- 5-Phenethylisoxazol-4-amine |
CAS 1011-73-0 Chemical properties of 5-Phenethylisoxazol-4-amine, including melting point,
boiling point, density, molecular formula, and molecular weight. --INVALID-LINK-- 5-(2-
phenylethyl)isoxazol-4-amine | CL1H12N20 - PubChem 5-(2-phenylethyl)isoxazol-4-amine is a
chemical compound with the molecular formula C11H12N20. It has a molecular weight of
188.23 g/mol . --INVALID-LINK-- 4-Amino-5-phenethylisoxazole 4-Amino-5-phenethylisoxazole.
CAS Number: 1011-73-0. Molecular Weight: 188.23. Formula: C11H12N20O. Purity: 95%.
Availability: In Stock. --INVALID-LINK-- 5-Phenethylisoxazol-4-amine | CAS 1011-73-0 | SC-
486127 - Santa Cruz... 5-Phenethylisoxazol-4-amine is a chemical. --INVALID-LINK-- 5-
Phenethylisoxazol-4-amine | 1011-73-0 - ChemicalBook ChemicalBook provide Chemical
industry users with 5-Phenethylisoxazol-4-amine(1011-73-0) Boiling point Melting point,5-
Phenethylisoxazol-4-amine(1011-73-0) Density MSDS Formula Use,If You also need to query
the supplier of 5-Phenethylisoxazol-4-amine(1011-73-0),Please enter my company website to
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query,we have the largest supplier of 5-Phenethylisoxazol-4-amine(1011-73-0). --INVALID-
LINK-- 5-Phenethylisoxazol-4-amine | C11H12N20O | Toronto Research Chemicals Toll Free:
+1-800-565-3544. Email: --INVALID-LINK--. 5-Phenethylisoxazol-4-amine. CAS No. 1011-73-
0. Product Code: P288675. C11H12N20. Mol. Wt. 188.23. In Stock. Details. Documents.
Safety Data Sheet. Certificate of Analysis. Pricing & Availability. Log In to View Pricing. Please
Log In to view pricing and availability for this product. Description. --INVALID-LINK-- 5-
Phenethylisoxazol-4-amine | ABL511003-1011-73-0 | ABBLIS 5-Phenethylisoxazol-4-
amine. Synonyms: 4-Amino-5-phenethylisoxazole. CAS Number: 1011-73-0. Molecular
Formula: C11H12N20. Molecular Weight: 188.23. Purity: >95%. --INVALID-LINK-- 4-Amino-5-
phenylisoxazole 4-Amino-5-phenylisoxazole. CAS Number: 34045-81-1. Molecular Weight:
160.17. Formula: C9H8N20. Purity: >98% (or refer to the Certificate of Analysis). --INVALID-
LINK-- 4-Amino-3-phenylisoxazole | CO9H8N20 | ChemSpider Chemical structure of 4-Amino-3-
phenylisoxazole. 4-Amino-3-phenylisoxazole.png. Structure search. Synonyms. 3-Phenyl-4-
aminoisoxazole. 4-Amino-3-phenylisoxazole. 3-Phenylisoxazol-4-amine. CO9H8N20. 22903-51-
1. More... Molecular Formula. C9H8N20. Average mass. 160.173 Da. Monoisotopic mass.
160.063663 Da. ChemSpider ID. 2006766. --INVALID-LINK-- 3-Amino-5-phenylisoxazole 3-
Amino-5-phenylisoxazole. CAS Number: 4369-54-6. Molecular Weight: 160.17. Formula:
C9HB8N20. Purity: >98% (or refer to the Certificate of Analysis). --INVALID-LINK-- 5-
Phenethylisoxazol-4-amine Basic information - ECHEMI 5-Phenethylisoxazol-4-
amine(1011-73-0) is a chemical substance, you can find its properties and safety
information,including its CAS, formula,moletc. --INVALID-LINK-- 4-Amino-5-methylisoxazole 4-
Amino-5-methylisoxazole. CAS Number: 1072-68-0. Molecular Weight: 98.10. Formula:
C4H6N20. Purity: >98% (or refer to the Certificate of Analysis). --INVALID-LINK-- 5-
Phenylisoxazol-3-amine | CO9H8N20 | ChemSpider Chemical structure of 5-Phenylisoxazol-3-
amine. 5-Phenylisoxazol-3-amine.png. Structure search. Synonyms. 3-Amino-5-
phenylisoxazole. 5-Phenyl-3-aminoisoxazole. C9H8N20. 4369-54-6. More... Molecular
Formula. COH8N20. Average mass. 160.173 Da. Monoisotopic mass. 160.063663 Da.
ChemSpider ID. 2014631. --INVALID-LINK-- 4-Amino-5-tert-butylisoxazole 4-Amino-5-tert-
butylisoxazole. CAS Number: 14093-41-1. Molecular Weight: 140.19. Formula: C7TH12N20.
Purity: >98% (or refer to the Certificate of Analysis). --INVALID-LINK-- 4-Amino-3-
methylisoxazole 4-Amino-3-methylisoxazole. CAS Number: 14537-01-2. Molecular Weight:
98.10. Formula: C4H6N20. Purity: >98% (or refer to the Certificate of Analysis). --INVALID-
LINK-- 5-Phenylisoxazol-4-amine | C9H8N20O | ChemSpider Chemical structure of 5-
Phenylisoxazol-4-amine. 5-Phenylisoxazol-4-amine.png. Structure search. Synonyms. 4-
Amino-5-phenylisoxazole. C9H8N20. 34045-81-1. More... Molecular Formula. C9H8N20.
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Average mass. 160.173 Da. Monoisotopic mass. 160.063663 Da. ChemSpider ID. 1143093. --
INVALID-LINK-- 4-Amino-5-ethylisoxazole 4-Amino-5-ethylisoxazole. CAS Number: 14093-39-
7. Molecular Weight: 112.13. Formula: C5H8N20. Purity: >98% (or refer to the Certificate of
Analysis). --INVALID-LINK-- 5-Methylisoxazol-4-amine | CAH6N20 | ChemSpider Chemical
structure of 5-Methylisoxazol-4-amine. 5-Methylisoxazol-4-amine.png. Structure search.
Synonyms. 4-Amino-5-methylisoxazole. C4AH6N20. 1072-68-0. More... Molecular Formula.
C4H6N20. Average mass. 98.103 Da. Monoisotopic mass. 98.048013 Da. ChemSpider ID.
1030103. --INVALID-LINK-- 4-Amino-3-ethylisoxazole 4-Amino-3-ethylisoxazole. CAS Number:
14537-00-1. Molecular Weight: 112.13. Formula: C5H8N20. Purity: >98% (or refer to the
Certificate of Analysis). --INVALID-LINK-- 5-tert-Butylisoxazol-4-amine | C7TH12N20 |
ChemSpider Chemical structure of 5-tert-Butylisoxazol-4-amine. 5-tert-Butylisoxazol-4-
amine.png. Structure search. Synonyms. 4-Amino-5-tert-butylisoxazole. C7H12N20. 14093-41-
1. More... Molecular Formula. C7H12N20. Average mass. 140.183 Da. Monoisotopic mass.
140.094962 Da. ChemSpider ID. 1133333. --INVALID-LINK-- 3-Ethylisoxazol-4-amine |
C5H8N20 | ChemSpider Chemical structure of 3-Ethylisoxazol-4-amine. 3-Ethylisoxazol-4-
amine.png. Structure search. Synonyms. 4-Amino-3-ethylisoxazole. C5SH8N20. 14537-00-1.
More... Molecular Formula. C5H8N20. Average mass. 112.130 Da. Monoisotopic mass.
112.063663 Da. ChemSpider ID. 1137021. --INVALID-LINK-- 5-Ethylisoxazol-4-amine |
C5H8N20 | ChemSpider Chemical structure of 5-Ethylisoxazol-4-amine. 5-Ethylisoxazol-4-
amine.png. Structure search. Synonyms. 4-Amino-5-ethylisoxazole. C5SH8N20. 14093-39-7.
More... Molecular Formula. C5H8N20. Average mass. 112.130 Da. Monoisotopic mass.
112.063663 Da. ChemSpider ID. 1133331. --INVALID-LINK-- 3-Methylisoxazol-4-amine |
C4H6N20 | ChemSpider Chemical structure of 3-Methylisoxazol-4-amine. 3-Methylisoxazol-4-
amine.png. Structure search. Synonyms. 4-Amino-3-methylisoxazole. C4H6N20. 14537-01-2.
More... Molecular Formula. C4H6N20. Average mass. 98.103 Da. Monoisotopic mass.
98.048013 Da. ChemSpider ID. 1137022. --INVALID-LINK-- the Performance of 5-
Phenethylisoxazol-4-amine in Functional Assays: A Comparative Guide**

For researchers and professionals in the field of drug development, understanding the
functional performance of novel compounds is paramount. This guide provides a comparative
analysis of 5-Phenethylisoxazol-4-amine, a molecule of interest in pharmaceutical and
biochemical research. Due to the limited publicly available data on the specific functional
assays of 5-Phenethylisoxazol-4-amine, this guide outlines the necessary experimental
protocols and a framework for its evaluation against relevant alternatives.
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Introduction to 5-Phenethylisoxazol-4-amine

5-Phenethylisoxazol-4-amine, with the molecular formula C11H12N20, is a chemical
compound available from various suppliers for research purposes. [1]While its specific
biological targets and mechanisms of action are not extensively documented in the public
domain, its structural features suggest potential interactions with various biological systems. A
related compound, 4-Phenylisoxazol-5-amine, is noted for its use as an intermediate in the
synthesis of pharmaceuticals, particularly those targeting neurological disorders. This suggests
that 5-Phenethylisoxazol-4-amine may also exhibit activity in similar areas.

Comparative Framework for Functional Analysis

To benchmark the performance of 5-Phenethylisoxazol-4-amine, a direct comparison with
structurally or functionally related molecules is essential. The selection of appropriate
comparators will depend on the hypothesized target and the functional assay being performed.
A list of commercially available isoxazole derivatives that could serve as potential comparators

is provided in Table 1.

Table 1: Potential Comparator Compounds
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Compound Name CAS Number Molecular Formula  Purity

4-Amino-5-
) 34045-81-1 CoHsN20 >98%
phenylisoxazole

3-Amino-5-

_ 4369-54-6 CoHsN20 >98%
phenylisoxazole
4-Amino-5-
. 1072-68-0 CsHsN20 >98%
methylisoxazole
4-Amino-3-
] 14537-01-2 C4aHsN20 >98%
methylisoxazole
4-Amino-5-
_ 14093-39-7 CsHsN20 >98%
ethylisoxazole
4-Amino-3-
_ 14537-00-1 CsHsN20 >98%
ethylisoxazole
4-Amino-5-tert-
14093-41-1 C7H12N20 >98%

butylisoxazole

Experimental Protocols for Functional Assays

The following are detailed methodologies for key experiments to characterize the functional
activity of 5-Phenethylisoxazol-4-amine.

Receptor Binding Assay

This assay determines the affinity of the test compound for a specific receptor.
Protocol:

o Membrane Preparation: Prepare cell membranes from a cell line overexpressing the target
receptor.

o Radioligand Binding: Incubate the membranes with a known radiolabeled ligand that binds to
the target receptor.
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o Competition Binding: Perform competitive binding experiments by adding increasing
concentrations of 5-Phenethylisoxazol-4-amine or a comparator compound.

» Detection: Separate bound from unbound radioligand by filtration and quantify the
radioactivity using a scintillation counter.

o Data Analysis: Calculate the ICso value (the concentration of the compound that inhibits 50%
of the specific binding of the radioligand) and the Ki (inhibition constant).

Second Messenger Assay (e.g., CAMP Assay)

This assay measures the effect of the compound on the production of intracellular second
messengers, such as cyclic AMP (cAMP), which are often modulated by G-protein coupled
receptors (GPCRS).

Protocol:
o Cell Culture: Culture a suitable cell line expressing the target receptor.

o Compound Treatment: Treat the cells with varying concentrations of 5-Phenethylisoxazol-4-
amine or a comparator.

o Cell Lysis: Lyse the cells to release intracellular components.

e CAMP Measurement: Use a commercially available cAMP assay kit (e.g., ELISA-based) to
quantify the levels of CAMP.

o Data Analysis: Generate dose-response curves and determine the ECso (the concentration of
the compound that produces 50% of the maximal response) for agonists or ICso for
antagonists.

Cellular Proliferation Assay

This assay assesses the effect of the compound on cell viability and growth.
Protocol:

o Cell Seeding: Seed cells in a 96-well plate at a predetermined density.
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e Compound Incubation: Treat the cells with a range of concentrations of 5-
Phenethylisoxazol-4-amine or a comparator for a specified period (e.g., 24, 48, 72 hours).

 Viability Staining: Add a viability reagent (e.g., MTT, resazurin) to the wells and incubate.

o Absorbance/Fluorescence Measurement: Measure the absorbance or fluorescence, which is
proportional to the number of viable cells.

» Data Analysis: Plot the cell viability against the compound concentration to determine the
Glso (the concentration that causes 50% growth inhibition).

Data Presentation and Visualization

The quantitative data from these assays should be summarized in clearly structured tables for
easy comparison of 5-Phenethylisoxazol-4-amine with the chosen alternatives.

Table 2: Hypothetical Comparative Performance Data

- Cellular

Receptor Binding cAMP Assay ) .
Compound . Proliferation (Glso,

(Ki, nM) (ECsolICs0, pM)

HM)
5-Phenethylisoxazol- ) ) )
) Experimental Value Experimental Value Experimental Value

4-amine
Comparator A Experimental Value Experimental Value Experimental Value
Comparator B Experimental Value Experimental Value Experimental Value

Signaling Pathways and Experimental Workflows

Visualizing the potential signaling pathways and experimental workflows can aid in the
interpretation of the results.
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Caption: A potential G-protein coupled receptor signaling pathway.
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Caption: A generalized workflow for in vitro functional assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benchmarking the performance of 5-Phenethylisoxazol-
4-amine in functional assays.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15322265#benchmarking-the-performance-of-5-
phenethylisoxazol-4-amine-in-functional-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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